Cas no 13337-75-2 (7-Chloroquinoline-4-carbonitrile)

• Product Name: 7-Chloroquinoline-4-carbonitrile
• CAS No: 13337-75-2
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 1095049
• PubChem ID: 55276363
• Update Time: 2025-11-01

7-Chloroquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Chloroquinoline-4-carbonitrile
• SB68028
• 7-chloro-4-quinolinecarbonitrile
• SCHEMBL19642995
• 13337-75-2
• AKOS006327057

• Inchi： 1S/C10H5ClN2/c11-8-1-2-9-7(6-12)3-4-13-10(9)5-8/h1-5H
• InChI Key： QXTKFPVERGJTBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C#N)C=CN=C2C=1

Computed Properties

• Exact Mass: 188.0141259g/mol
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloroquinoline-4-carbonitrile

7-Chloroquinoline-4-carbonitrile (CAS 13337-75-2): A Versatile Heterocyclic Compound with Broad Applications

7-Chloroquinoline-4-carbonitrile (CAS 13337-75-2) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This chlorinated quinoline derivative features a unique molecular structure combining a quinoline backbone with both chloro and cyano functional groups, making it an important intermediate for various synthetic applications.

The compound's molecular formula C₁₀H₅ClN₂ and molecular weight of 188.61 g/mol give it distinct chemical properties. Researchers particularly value 7-Chloroquinoline-4-carbonitrile for its electron-withdrawing characteristics, which make it useful in designing pharmaceutical intermediates and organic electronic materials. Recent studies in 2023 have shown promising applications in developing antimicrobial agents and fluorescence probes, addressing current global health concerns.

In pharmaceutical research, 7-Chloroquinoline-4-carbonitrile serves as a key building block for creating potential drug candidates. Its structural features allow for easy modification, making it valuable in medicinal chemistry for developing compounds with improved bioavailability. The quinoline core structure is particularly interesting to researchers working on central nervous system (CNS) drugs and anti-inflammatory agents, which are among the most searched topics in pharmaceutical development today.

Material scientists have discovered innovative applications for 7-Chloroquinoline-4-carbonitrile derivatives in organic electronics. The compound's conjugated system and electron-deficient nature make it suitable for creating organic semiconductors and light-emitting materials. These applications align with current industry trends toward sustainable electronics and energy-efficient display technologies, topics that generate significant interest in scientific and engineering communities.

The synthesis of 7-Chloroquinoline-4-carbonitrile typically involves multi-step organic reactions starting from commercially available quinoline precursors. Modern synthetic approaches focus on improving yield and reducing environmental impact, reflecting the growing emphasis on green chemistry principles in chemical manufacturing. Recent publications have highlighted novel catalytic methods that enhance the efficiency of producing this valuable intermediate.

Analytical characterization of 7-Chloroquinoline-4-carbonitrile employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Quality control is particularly crucial as researchers investigate its potential in high-value specialty chemicals, another trending topic in the fine chemicals market.

Market analysis indicates growing demand for 7-Chloroquinoline-4-carbonitrile and related quinoline derivatives, driven by expanding applications in both life sciences and advanced materials sectors. Suppliers are responding to this demand by optimizing production processes and ensuring reliable supply chains, addressing common concerns raised by researchers about material availability for their projects.

Safety considerations for handling 7-Chloroquinoline-4-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. These precautions align with current best practices in laboratory safety, a topic of increasing importance in research institutions worldwide.

Storage recommendations for 7-Chloroquinoline-4-carbonitrile suggest keeping the compound in a cool, dry place away from direct sunlight. The material demonstrates good stability under recommended conditions, with shelf life extending beyond two years when properly stored. This stability makes it attractive for research applications where consistent quality is paramount.

Future research directions for 7-Chloroquinoline-4-carbonitrile include exploring its potential in catalysis and supramolecular chemistry, areas that have seen increased interest in recent years. The compound's versatile structure offers numerous possibilities for creating novel functional materials with tailored properties, addressing current scientific challenges in multiple disciplines.

In conclusion, 7-Chloroquinoline-4-carbonitrile (CAS 13337-75-2) represents an important chemical building block with diverse applications across multiple scientific fields. Its unique combination of structural features continues to inspire innovative research, particularly in areas addressing current global challenges in healthcare and sustainable technology development. As research progresses, this compound is likely to maintain its position as a valuable tool for scientists and engineers working at the forefront of their respective fields.